6-(4-chlorophenyl)-N-methyl-N-(3-methylbutyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide

• IUPAC Name: 6-(4-chlorophenyl)-N-methyl-N-(3-methylbutyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide
• InChI: InChI=1S/C18H20ClN3OS/c1-12(2)8-9-21(3)17(23)16-11-24-18-20-15(10-22(16)18)13-4-6-14(19)7-5-13/h4-7,10-12H,8-9H2,1-3H3
• InChI Key: OCWLHTKXZOKUED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN(C)C(=O)C1=CSC2=NC(=CN12)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3OS
• Molecular Weight: 361.9 g/mol

Description

The compound “6-(4-chlorophenyl)-N-methyl-N-(3-methylbutyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide” is a complex organic molecule that contains several functional groups and rings. It has an imidazo[2,1-b][1,3]thiazole ring, which is a type of azole, a class of five-membered nitrogen-containing heterocycles. The molecule also contains a chlorophenyl group, a methyl group, and a 3-methylbutyl group.

Molecular Structure Analysis

The imidazo[2,1-b][1,3]thiazole ring in the molecule is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The chlorophenyl, methyl, and 3-methylbutyl groups are attached to this ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure, including the nature and position of its substituents. For example, the presence of the chlorophenyl group might increase its lipophilicity, while the presence of the carboxamide group could allow for hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound is not clear without specific biological or pharmacological studies. Compounds containing the imidazo[2,1-b][1,3]thiazole ring have been found to exhibit diverse biological activities, including anticancer, antimicrobial, and antiviral effects.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential biological activities. It could also be interesting to explore its interactions with various biological targets and its potential uses in medicine or other fields.